![molecular formula C18H14N2O3 B5184742 N-(4-methyl-2-nitrophenyl)-2-naphthamide](/img/structure/B5184742.png)
N-(4-methyl-2-nitrophenyl)-2-naphthamide
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Overview
Description
N-(4-methyl-2-nitrophenyl)-2-naphthamide, also known as MNAN, is a synthetic compound that has gained attention in the field of scientific research due to its unique properties. MNAN is a naphthalene derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
N-(4-methyl-2-nitrophenyl)-2-naphthamide is a highly sensitive fluorescent probe that binds to metal ions, resulting in a change in its fluorescence intensity and wavelength. The binding of this compound to metal ions is reversible, and the binding affinity of this compound for different metal ions varies. This compound has also been shown to bind to proteins and enzymes, resulting in a change in their activity.
Biochemical and Physiological Effects:
This compound has been shown to have no significant biochemical or physiological effects on cells or tissues at low concentrations. However, at high concentrations, this compound can induce cell death and cause toxicity. This compound has also been shown to have no significant effects on the immune system or the nervous system.
Advantages and Limitations for Lab Experiments
N-(4-methyl-2-nitrophenyl)-2-naphthamide has several advantages for lab experiments, including its high sensitivity and selectivity for metal ions. This compound can also be used in a variety of experimental conditions, including in vitro and in vivo studies. However, this compound has some limitations, including its potential toxicity at high concentrations and its limited binding affinity for certain metal ions.
Future Directions
N-(4-methyl-2-nitrophenyl)-2-naphthamide has several potential future directions in scientific research, including its use as a diagnostic tool for metal ion-related diseases such as Alzheimer's disease. This compound could also be used to study the activity of various enzymes and proteins involved in metal ion homeostasis. Additionally, this compound could be used to develop new fluorescent probes with improved selectivity and sensitivity for metal ions.
Synthesis Methods
N-(4-methyl-2-nitrophenyl)-2-naphthamide can be synthesized using various methods, including the reaction of 4-methyl-2-nitroaniline with 2-naphthoyl chloride in the presence of a base or by the reaction of 2-naphthylamine with 4-methyl-2-nitrobenzoyl chloride. The yield of this compound obtained using these methods is generally high, and the purity can be improved using recrystallization techniques.
Scientific Research Applications
N-(4-methyl-2-nitrophenyl)-2-naphthamide has been used extensively in scientific research as a fluorescent probe for detecting metal ions such as zinc, copper, and mercury. This compound has also been used as a tool to study the mechanism of action of various enzymes and proteins. Additionally, this compound has been used as a substrate to study the activity of various proteases and peptidases.
properties
IUPAC Name |
N-(4-methyl-2-nitrophenyl)naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3/c1-12-6-9-16(17(10-12)20(22)23)19-18(21)15-8-7-13-4-2-3-5-14(13)11-15/h2-11H,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMWDZXMYLHVXFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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